N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methylsulfanylbenzamide
• InChI: InChI=1S/C19H18N2O3S2/c1-23-13-7-8-17(24-2)15(10-13)16-11-26-19(20-16)21-18(22)12-5-4-6-14(9-12)25-3/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: HMKSEYUIMZNKJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)SC
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol
• CAS No.: 896340-21-9

Description

N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide is a useful research compound. Its molecular formula is C19H18N2O3S2 and its molecular weight is 386.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A body of research has shown that derivatives of benzamide, including those with structural similarity to N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide, exhibit promising anticancer properties. Microwave-assisted synthesis of benzamide derivatives coupled with thiadiazole scaffold has demonstrated significant anticancer activity against various human cancer cell lines, such as melanoma, leukemia, cervical cancer, and breast cancer. These compounds have shown GI50 values comparable to standard anticancer drugs like Adriamycin, highlighting their potential as therapeutic agents (Tiwari et al., 2017). Similarly, another study on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides has indicated moderate to excellent anticancer activities against breast, lung, colon, and ovarian cancer cell lines, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).

Supramolecular Gelators

Research into N-(thiazol-2-yl)benzamide derivatives has uncovered their role as new series of supramolecular gelators. Specific derivatives have demonstrated gelation behavior towards ethanol/water and methanol/water mixtures, with good stability and low minimum gelator concentration (MGC). The gelation process is influenced by multiple non-covalent interactions, including π-π interactions and hydrogen bonding, showcasing the versatility of thiazol-2-yl benzamide derivatives in material science and nanotechnology applications (Yadav & Ballabh, 2020).

Antimicrobial and Antioxidant Properties

Some studies have also highlighted the antimicrobial and antioxidant properties of benzamide and thiazole derivatives. For instance, a series of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides showed promising results in antimicrobial evaluation and molecular docking studies, indicating their potential as therapeutic agents against various bacterial infections (Talupur et al., 2021). Additionally, a novel benzothiazole derivative exhibited antioxidant activity, suggesting its role in mitigating oxidative stress-related diseases (Cabrera-Pérez et al., 2016).